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Compound of Interest

Compound Name: Spisulosine-d3

Cat. No.: B11942403

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory professionals
and is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always consult
the official SDS for Spisulosine-d3 before handling the compound.

Introduction

Spisulosine-d3 is the deuterated form of Spisulosine, a marine-derived antitumoral compound.
[1] Spisulosine has been shown to inhibit the growth of prostate cancer cells by inducing
apoptosis through the accumulation of intracellular ceramide and the activation of PKC{.[1] As
a deuterated analog, Spisulosine-d3 is primarily utilized as an internal standard for
guantitative analysis in technigues such as NMR, GC-MS, or LC-MS, and as a tracer in drug
development studies.[1] Given its cytotoxic properties, stringent adherence to safety and
handling protocols is imperative to minimize exposure and ensure a safe laboratory
environment.

Compound Identification and Properties

A clear understanding of the compound's properties is fundamental to its safe handling.
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Property

Value

Source

Chemical Name

(2S,3R)-2-aminooctadecan-3-
ol-d3

Inferred from Spisulosine

Synonyms

ES-285-d3

[1]

CAS Number

1246298-31-6

[1]

Molecular Formula

CisH36D3NO

Inferred from Spisulosine

Molecular Weight

288.5 g/mol (approx.)

Inferred from Spisulosine

Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet for Spisulosine-d3 is not readily available, the known

biological activity of Spisulosine as a cytotoxic agent necessitates handling it with care. The

following is a summary of potential hazards and recommended precautions.

Hazard Class

Potential Effects

Precautionary Statements

Acute Toxicity (Oral)

Harmful if swallowed.

Do not eat, drink or smoke
when using this product. Wash
hands thoroughly after
handling.

Skin Corrosion/Irritation

Causes skin irritation. May

cause an allergic skin reaction.

Wear protective gloves. Avoid
breathing
dust/fume/gas/mist/vapors/spr
ay. Contaminated work
clothing should not be allowed

out of the workplace.

Serious Eye Damage/Irritation

Causes serious eye damage.

Wear eye protection/face

protection.

Specific Target Organ Toxicity

May cause damage to organs.

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.
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Emergency First Aid Procedures:

If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.
e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Safe Handling and Storage Workflow

A systematic approach to handling and storage is crucial to maintaining a safe laboratory

environment.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11942403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spisulosine-d3 Safe Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling of Spisulosine-d3.

Storage Conditions: For long-term stability, Spisulosine should be stored under specific
conditions. Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1
month in a sealed container, protected from moisture.

Experimental Protocols Involving Spisulosine
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Understanding the experimental context in which Spisulosine and its deuterated analog are
used can inform safer handling practices. The following outlines a general methodology for
assessing its antiproliferative effects.

Cell Viability Assay (MTT Assay):

o Cell Seeding: Plate prostate cancer cells (e.g., PC-3, LNCaP) in 96-well plates at a
predetermined density and allow them to adhere overnight.

o Compound Treatment: Treat the cells with varying concentrations of Spisulosine (or
Spisulosine-d3 for internal standard development) for a specified duration (e.g., 48 hours).

e MTT Incubation: Add MTT solution to each well and incubate to allow for the formation of
formazan crystals.

e Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to an untreated control.

Signaling Pathway of Spisulosine-Induced
Apoptosis

Spisulosine exerts its antiproliferative effects by activating a specific signaling cascade that
leads to programmed cell death.
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Spisulosine Signaling Pathway
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Caption: A simplified diagram of the signaling pathway initiated by Spisulosine.

This pathway highlights the compound's mechanism of action, which involves the de novo
synthesis of ceramide, leading to the activation of Protein Kinase C zeta (PKC() and
subsequent apoptosis in prostate tumor cells. Researchers working with Spisulosine-d3
should be aware of these potent biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Spisulosine-d3: Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11942403#spisulosine-d3-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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